Cas no 2680847-40-7 (2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-methoxyphenyl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-methoxyphenyl)propanoic acid
• CAS No: 2680847-40-7
• MF: C₁₅H₁₈F₃NO₅
• MW: 349.302335262299
• CID: 5867856
• PubChem ID: 165907012
• Update Time: 2025-11-04

2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1589775
• 2680847-40-7
• 2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoro-2-(2-methoxyphenyl)propanoic acid
• 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-methoxyphenyl)propanoic acid

• Inchi： 1S/C15H18F3NO5/c1-13(2,3)24-12(22)19-14(11(20)21,15(16,17)18)9-7-5-6-8-10(9)23-4/h5-8H,1-4H3,(H,19,22)(H,20,21)
• InChI Key： RNWZHUKYJKGESI-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C1C=CC=CC=1OC)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 349.11370716g/mol
• Monoisotopic Mass: 349.11370716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-methoxyphenyl)propanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-methoxyphenyl)propanoic acid (CAS No: 2680847-40-7)

2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-methoxyphenyl)propanoic acid, identified by the chemical identifier CAS No: 2680847-40-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable tool in the development of novel therapeutic agents. The presence of multiple functional groups, including a tert-butoxy carbonyl group, a trifluoromethyl moiety, and an o-methoxyphenyl substituent, contributes to its complex reactivity and potential biological activity.

The tert-butoxy carbonyl group is a well-known protecting group in organic synthesis, often used to shield amino groups during chemical reactions. This feature makes the compound particularly useful in multi-step synthetic pathways where selective protection and deprotection are critical. The trifluoromethyl group, on the other hand, is frequently incorporated into drug molecules due to its ability to enhance metabolic stability and binding affinity to biological targets. The o-methoxyphenyl substituent introduces additional electronic and steric effects, which can influence the compound's solubility, permeability, and overall pharmacokinetic profile.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. The introduction of fluorine atoms into molecular structures can significantly alter their chemical properties, often leading to improved drug efficacy and reduced side effects. The compound in question, with its trifluoromethyl group, aligns with this trend and represents a promising candidate for further investigation.

One of the most compelling aspects of 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-methoxyphenyl)propanoic acid is its potential as a building block for more complex molecules. Researchers have utilized similar scaffolds in the past to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have been explored as potential modulators of enzymes involved in inflammation and cancer metabolism. The combination of its structural features suggests that it may exhibit inhibitory activity against key enzymes such as kinases and proteases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to the need for mild conditions that prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve this goal. These methods not only enhance efficiency but also minimize environmental impact.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. A notable example is the development of fluorinated analogs of existing drugs that have demonstrated improved pharmacological properties. For instance, fluoroquinolones are a class of antibiotics that incorporate fluorine atoms to enhance their antibacterial activity. Similarly, fluorinated nonsteroidal anti-inflammatory drugs (NSAIDs) have shown increased potency and reduced gastrointestinal toxicity compared to their non-fluorinated counterparts.

The potential applications of 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-methoxyphenyl)propanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications as well. Fluorinated compounds are known for their thermal stability and resistance to degradation, making them suitable for use in high-performance polymers and coatings.

In conclusion,2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-methoxyphenyl)propanoic acid (CAS No: 2680847-40-7) represents a promising compound with diverse potential applications. Its complex structure and functional groups make it a valuable tool in pharmaceutical research, while its fluorinated nature suggests further utility in materials science. As synthetic methodologies continue to advance，this compound will undoubtedly play a significant role in the development of new drugs and innovative materials.